Cas no 2229256-91-9 (methyl 4-(1-amino-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(1-amino-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2229256-91-9
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6429880
• PubChem ID: 165696935
• Update Time: 2025-06-11

methyl 4-(1-amino-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-amino-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• EN300-1743666
• 2229256-91-9

• Inchi： 1S/C11H18N2O3/c1-6-9(8(12)5-14)10(11(15)16-4)7(2)13(6)3/h8,14H,5,12H2,1-4H3
• InChI Key： RFZZAVAZCVOMNF-UHFFFAOYSA-N
• SMILES： OCC(C1C(C(=O)OC)=C(C)N(C)C=1C)N

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 4-(1-amino-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Comprehensive Overview of Methyl 4-(1-amino-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2229256-91-9)

Methyl 4-(1-amino-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 2229256-91-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a pyrrole ring substituted with amino, hydroxyethyl, and carboxylate functional groups, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting metabolic disorders and inflammatory diseases.

The growing interest in methyl 4-(1-amino-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate is driven by its structural similarity to bioactive molecules found in nature. Its pyrrole core is a common motif in many pharmaceuticals, including antibiotics and anti-inflammatory agents. Recent studies have explored its role as a precursor in the synthesis of more complex molecules, particularly those with potential neuroprotective or antioxidant properties. This aligns with current trends in healthcare, where natural product derivatives and synthetic analogs are being investigated for their therapeutic benefits.

One of the most frequently searched questions related to this compound is: "What are the applications of methyl 4-(1-amino-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate in drug development?" The answer lies in its multifunctional structure, which allows for modifications that can enhance bioavailability or target specificity. For instance, the hydroxyethyl and amino groups provide sites for further chemical derivatization, enabling researchers to tailor the compound for specific biological targets. This adaptability makes it a valuable tool in medicinal chemistry and pharmacology.

Another hot topic in the scientific community is the compound's potential role in green chemistry. With increasing emphasis on sustainable synthesis methods, researchers are investigating how methyl 4-(1-amino-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate can be produced using environmentally friendly catalysts or renewable resources. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing while maintaining high yields and purity.

From a technical perspective, the compound's CAS No. 2229256-91-9 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking and documentation. Its molecular formula and weight are critical for analytical purposes, particularly in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. These techniques are essential for quality control in both research and industrial settings.

In summary, methyl 4-(1-amino-2-hydroxyethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate represents a promising area of study in modern chemistry and drug development. Its structural versatility, combined with growing interest in sustainable synthesis and therapeutic applications, positions it as a compound of significant scientific and commercial value. As research continues, its potential to contribute to advancements in healthcare and green chemistry will likely expand, making it a key focus for future innovations.